2-[[5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide

Specification

• CAS No.: 892382-69-3
• Molecular Formula: C28H25ClN4O3S
• Molecular Weight: 533.04
• IUPAC Name: 2-[[5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C28H25ClN4O3S/c1-15-8-9-16(2)23(10-15)31-24(35)14-37-28-21-11-20-18(13-34)12-30-17(3)25(20)36-27(21)32-26(33-28)19-6-4-5-7-22(19)29/h4-10,12,34H,11,13-14H2,1-3H3,(H,31,35)
• Standard InChI Key: YWXVXWPWMWARLY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=CC=C5Cl

Introduction

The compound 2-[[5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide is a complex organic molecule belonging to the class of triazatricyclo compounds. It features a unique structural framework that includes multiple functional groups, such as a sulfanyl group and an acetamide functional group, which contribute to its potential biological activities.

Synthesis and Preparation

The synthesis of this compound likely involves multiple steps, including reactions that require precise control over temperature, solvent choice, and reaction time to ensure high yield and purity. Industrial methods may utilize automated reactors to enhance efficiency and minimize by-products.

Potential Therapeutic Applications

• Pharmaceuticals: The compound's unique structure suggests potential therapeutic applications, although specific biological activities have not been detailed in available literature.

• Materials Science: Its complex architecture may also be of interest in materials science for developing new materials with unique properties.

Interaction Studies

• Interaction studies are crucial for understanding the biological mechanisms of this compound. Potential areas of investigation include its interactions with biological targets and its pharmacokinetic properties.

Comparison with Similar Compounds

Compound	Molecular Formula	CAS Number	Key Features
2-[[5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide	Not specified	Not specified	Sulfanyl and acetamide groups, triazatricyclo core
2-[[5-(4-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(4-propan-2-ylphenyl)acetamide	Not specified	Not specified	Similar triazatricyclo core, different substituents
5-(2-chlorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,11,13-pentaene-7-thione	Not specified	875658-97-2	Thione instead of sulfanyl group